molecular formula C17H29N3 B8345277 4-(4-Isopropylpiperazin-1-yl)-1-phenylbutylamine

4-(4-Isopropylpiperazin-1-yl)-1-phenylbutylamine

Cat. No. B8345277
M. Wt: 275.4 g/mol
InChI Key: SPBPQOHEWJMHPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Isopropylpiperazin-1-yl)-1-phenylbutylamine is a useful research compound. Its molecular formula is C17H29N3 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H29N3

Molecular Weight

275.4 g/mol

IUPAC Name

1-phenyl-4-(4-propan-2-ylpiperazin-1-yl)butan-1-amine

InChI

InChI=1S/C17H29N3/c1-15(2)20-13-11-19(12-14-20)10-6-9-17(18)16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-14,18H2,1-2H3

InChI Key

SPBPQOHEWJMHPV-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCN(CC1)CCCC(C2=CC=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(4-isopropylpiperazin-1-yl)-4-phenylbutane-1,4-dione 4-oxime (625 mg, 2.0 mmol) in 10 mL of THF was slowly added lithium aluminum hydride (250 mg, 6.6 mmol). The reaction flask was heated at 70° C. for 4 h after which time the flask was cooled to 0 C and the reaction was quenched by slow addition of water and 1 N sodium hydroxide. The biphasic mixture was filtered through a pad of diatomaceous earth, and the filtered solution was concentrated to dryness to afford 536 mg (98%) of the title compound as a crude residue that was used without further purification.
Name
1-(4-isopropylpiperazin-1-yl)-4-phenylbutane-1,4-dione 4-oxime
Quantity
625 mg
Type
reactant
Reaction Step One
Quantity
250 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Yield
98%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.